Cas no 89488-85-7 (3-Amino-6-propyl-1,2,4-triazin-5-ol)

• Product Name: 3-Amino-6-propyl-1,2,4-triazin-5-ol
• CAS No: 89488-85-7
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 6628461
• PubChem ID: 136952167
• Update Time: 2024-01-04

3-Amino-6-propyl-1,2,4-triazin-5-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(2H)-one, 3-amino-6-propyl-
• 89488-85-7
• EN300-763130
• 3-amino-6-propyl-2,5-dihydro-1,2,4-triazin-5-one
• 3-AMINO-6-PROPYL-1,2,4-TRIAZIN-5-OL
• 3-Amino-6-propyl-1,2,4-triazin-5-ol

• Inchi： 1S/C6H10N4O/c1-2-3-4-5(11)8-6(7)10-9-4/h2-3H2,1H3,(H3,7,8,10,11)
• InChI Key： LEKAPXRFPTWUMZ-UHFFFAOYSA-N
• SMILES： N1=C(CCC)C(=O)N=C(N)N1

Computed Properties

• Exact Mass: 154.08546096g/mol
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 260.7±23.0 °C(Predicted)
• pka: 9.70±0.70(Predicted)